![molecular formula C15H20ClN3O B1459528 1-[(2-Phenyl-1,3-oxazol-4-yl)methyl]piperidin-4-amine hydrochloride CAS No. 1803599-54-3](/img/structure/B1459528.png)
1-[(2-Phenyl-1,3-oxazol-4-yl)methyl]piperidin-4-amine hydrochloride
Overview
Description
“1-[(2-Phenyl-1,3-oxazol-4-yl)methyl]piperidin-4-amine hydrochloride” is a chemical compound that includes an oxazole ring, which is a five-membered ring with two heteroatoms (one oxygen and one nitrogen) and a phenyl group . Oxazole derivatives have been found to have a wide spectrum of biological activities, which has led to increased interest in their synthesis and study .
Synthesis Analysis
While specific synthesis methods for “1-[(2-Phenyl-1,3-oxazol-4-yl)methyl]piperidin-4-amine hydrochloride” were not found, oxazole derivatives in general have been synthesized for various medicinal chemistry applications . The substitution pattern in oxazole derivatives plays a pivotal role in delineating their biological activities .Molecular Structure Analysis
The molecular structure of “1-[(2-Phenyl-1,3-oxazol-4-yl)methyl]piperidin-4-amine hydrochloride” includes an oxazole ring, a phenyl group, and a piperidine ring . The oxazole ring is a doubly unsaturated 5-membered ring with one oxygen atom at position 1 and a nitrogen atom at position 3 .Scientific Research Applications
Drug Discovery and Development
This compound serves as a heterocyclic building block in the synthesis of potential therapeutic agents. Its structure is conducive to modifications that can lead to the discovery of new drugs with various pharmacological activities. It’s particularly valuable in early-stage research where novel chemical entities are being explored for their biological effects .
Biological Activity Studies
Oxazole derivatives, like the phenyl-oxazolyl group present in this compound, are known for their diverse biological activities. This makes the compound a candidate for studies in antimicrobial , antiviral , and anticancer activities. Researchers can use it to synthesize derivatives and evaluate their efficacy against different biological targets .
Material Science
In material science, compounds with oxazole rings can be used to create fluorescent reagents . These reagents are capable of producing singlet oxygen and can be utilized in phototoxicity studies against microorganisms or as secondary scintillators in scintillation cocktails .
Pharmacological Research
In pharmacology, the compound’s derivatives can be screened for a variety of potential effects, such as antihistaminic , analgesic , or anti-inflammatory properties. This is due to the structural similarity of the oxazole ring to other biologically active heterocycles .
Biochemical Applications
Biochemically, the compound could be used in the study of enzyme inhibition or receptor binding due to its structural features. It may interact with biological macromolecules, providing insights into binding affinities and mechanism of action in various biochemical pathways .
Future Directions
Oxazole derivatives, including “1-[(2-Phenyl-1,3-oxazol-4-yl)methyl]piperidin-4-amine hydrochloride”, continue to be of interest in medicinal chemistry due to their wide spectrum of biological activities . Future research may focus on synthesizing various oxazole derivatives and screening them for various biological activities .
Mechanism of Action
Target of Action
Compounds containing similar structures, such as indole and imidazole derivatives, have been found to bind with high affinity to multiple receptors . These receptors play crucial roles in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Mode of Action
Similar compounds have been reported to interact with their targets, leading to changes in cellular processes . For instance, indole derivatives have been shown to inhibit the activity of certain viruses .
Biochemical Pathways
Similar compounds have been reported to influence a variety of biochemical pathways, leading to diverse downstream effects .
Result of Action
Similar compounds have been reported to have diverse biological activities, including antiviral, anti-inflammatory, and anticancer effects .
properties
IUPAC Name |
1-[(2-phenyl-1,3-oxazol-4-yl)methyl]piperidin-4-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19N3O.ClH/c16-13-6-8-18(9-7-13)10-14-11-19-15(17-14)12-4-2-1-3-5-12;/h1-5,11,13H,6-10,16H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JZFDTVNBLZUUDC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1N)CC2=COC(=N2)C3=CC=CC=C3.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20ClN3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.79 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(2-Phenyl-1,3-oxazol-4-yl)methyl]piperidin-4-amine hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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